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Compound of Interest

Compound Name: Ethyl methyl sulfone

Cat. No.: B1359786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl methyl sulfone, a versatile

organosulfur compound. It covers its chemical identity, physicochemical properties, synthesis

protocols, and significant applications, with a particular focus on its role in medicinal chemistry

and drug development.

Chemical Identity and Synonyms
Ethyl methyl sulfone is a simple, acyclic sulfone. Its unambiguous identification is crucial for

research and regulatory purposes.

CAS Number: 594-43-4[1]

Synonyms:

1-methylsulfonylethane[1]

(Methylsulfonyl)ethane[2]

Ethane, (methylsulfonyl)-[2]

Methyl ethyl sulfone[1]
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EMS (Note: This abbreviation is also used for Ethyl Methanesulfonate, a potent mutagen, so

context is critical)[1][3]

Physicochemical Properties
The properties of ethyl methyl sulfone make it a stable and versatile chemical intermediate.

The data presented below is a consolidation from various sources. Discrepancies in reported

values, particularly for melting and boiling points, may arise from different experimental

conditions and purity levels.

Property Value Source(s)

Molecular Formula C₃H₈O₂S [1]

Molecular Weight 108.16 g/mol [2]

Appearance
White to light yellow crystalline

solid or colorless liquid
[4]

Melting Point 34 °C [4]

103-105 °C [1]

Boiling Point 239.2 °C at 760 mmHg [4]

285-286 °C [1]

Density 1.091 g/cm³ [4]

Flash Point 120.8 °C [4]

Refractive Index 1.413 [4]

Solubility

Soluble in water, ethanol, and

other polar solvents. Insoluble

in non-polar solvents like

benzene and toluene.

[1]

Synthesis of Ethyl Methyl Sulfone
Ethyl methyl sulfone can be synthesized through several methods. The most common and

industrially relevant method is the oxidation of its corresponding sulfide.
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Experimental Protocol: Oxidation of Ethyl Methyl Sulfide
This protocol is based on a method described in patent literature, which details a high-yield

synthesis using hydrogen peroxide as a green oxidant.[5]

Materials:

Ethyl methyl sulfide

Glacial acetic acid (catalyst)

30% Hydrogen peroxide (oxidant)

Sodium hydroxide solution (for neutralization)

Chloroform (for extraction)

2000 mL reactor with stirring and temperature control

Procedure:

To a 2000 mL reactor, add 380 g of ethyl methyl sulfide and 5.9 g of glacial acetic acid.[5]

Begin stirring and slowly add 680 g of 30% hydrogen peroxide. Maintain the temperature

below 50 °C during this addition.[5]

After the initial addition is complete, heat the reaction mixture to 65 °C.[5]

Slowly add another 680 g of 30% hydrogen peroxide, ensuring the reaction temperature is

maintained between 65-75 °C.[5]

Incubate the reaction mixture at this temperature for 5 hours with continuous stirring.[5]

Upon completion, cool the reactor and neutralize the mixture to a neutral pH by adding a

32% sodium hydroxide solution.[5]

Transfer the mixture to a separatory funnel and perform extraction three times with

chloroform.[5]
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Combine the organic phases and distill under atmospheric pressure at a temperature below

100 °C to remove the chloroform.[5]

The crude product is then purified by vacuum distillation. Collect the fraction at 157 °C to

obtain ethyl methyl sulfone as a colorless, transparent liquid. This method reports a yield of

up to 90.5% with 99% purity.[5]

Alternative Synthesis: From Dimethyl Sulfoxide (DMSO)
Another documented method involves the S-alkylation of DMSO.

Reaction Scheme: CH₃SOCH₃ + CH₃CH₂I + NaH → CH₃SO₂CH₂CH₃ + NaI + H₂[1]

Description: This reaction proceeds by treating dimethyl sulfoxide (DMSO) with an ethylating

agent like ethyl iodide (EtI) in the presence of a strong base such as sodium hydride (NaH) or

potassium carbonate (K₂CO₃). The ethyl group displaces one of the methyl groups of DMSO to

form ethyl methyl sulfone.[1] While this method is chemically feasible, detailed industrial-

scale protocols are less common than the oxidation route.

Role in Drug Development and Medicinal Chemistry
Ethyl methyl sulfone itself is not typically an active pharmaceutical ingredient (API). Its

significance lies in its role as a key intermediate and a structural motif in drug design. The

methylsulfone group is a highly valuable pharmacophore for several reasons.[6]

Metabolic Stability: The sulfone group is chemically inert and resistant to metabolic

breakdown, which can improve the half-life of a drug.[6]

Solubility and Polarity: As a polar group, it can enhance the aqueous solubility of a drug

molecule, which is often a critical factor for bioavailability.[6]

Hydrogen Bond Acceptor: The two oxygen atoms of the sulfone group can act as hydrogen

bond acceptors, facilitating strong interactions with biological targets like enzymes and

receptors.

Modulation of Physicochemical Properties: The strong electron-withdrawing nature of the

sulfonyl group can influence the acidity or basicity of nearby functional groups, thereby fine-
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tuning a molecule's properties.[6]

The stability and desirable physicochemical properties imparted by the methylsulfone group

have led to its incorporation into a wide array of approved drugs and clinical candidates for

treating various diseases, including cancer, inflammatory conditions, and viral infections.[6]

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of ethyl methyl sulfone via the

oxidation of ethyl methyl sulfide.

Synthesis Workflow of Ethyl Methyl Sulfone
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Caption: A flowchart of the synthesis of ethyl methyl sulfone.

Applications and Role in Chemistry
This diagram outlines the primary applications of ethyl methyl sulfone, highlighting its central

role as a chemical intermediate.
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Applications of Ethyl Methyl Sulfone
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provides
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Caption: A diagram showing the various applications of ethyl methyl sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl Methyl Sulfone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359786#ethyl-methyl-sulfone-cas-number-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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